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Compound of Interest

Compound Name: PF-04620110

Cat. No.: B609929

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the molecular mechanism of action
of PF-04620110, a potent and selective inhibitor of Diacylglycerol O-Acyltransferase 1
(DGAT1). The information presented herein is curated from key preclinical studies to support
researchers, scientists, and drug development professionals in understanding its therapeutic
potential.

Core Mechanism of Action: Potent and Selective
DGAT1 Inhibition

PF-04620110 exerts its primary pharmacological effect through the direct inhibition of the
enzyme Diacylglycerol O-Acyltransferase 1 (DGAT1).[1][2][3] DGATL1 is a key enzyme in the
metabolic pathway responsible for the final step of triglyceride (TG) biosynthesis, catalyzing the
esterification of diacylglycerol (DAG) with a fatty acyl-CoA.[2][4] By inhibiting DGAT1, PF-
04620110 effectively blocks the synthesis of triglycerides.

Quantitative Inhibition Profile

The inhibitory potency and selectivity of PF-04620110 have been well-characterized in various
assays. The following table summarizes the key quantitative data.
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Parameter Value Species/System Reference
DGATL1 ICso 19 nM Human [1112115113]
Triglyceride Synthesis
8 nM Human HT-29 Cells [51[3]
ICso
Selectivity over
>1000-fold Human [1]
DGAT2
Selectivity over other
>100-fold Human/Mouse [51[3]

enzymes

No significant activity was observed against a broad panel of other enzymes, ion channels, and
receptors.[1]

Signaling Pathway of PF-04620110's Core Action

The following diagram illustrates the central mechanism of PF-04620110 in the triglyceride
synthesis pathway.
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Signaling Pathway of PF-04620110 Action

Fatty Acyl-CoA Diacylglycerol (DAG) PF-04620110
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Experimental Workflow: NLRP3 Inflammasome Activation

Treat with Activate NLRP3 with Measure IL-1B and IL-18
PF-04620110 Palmitic Acid-BSA (ELISA/Western Blot)

Isolate Bone Marrow-Derived Prime with LPS
Macrophages (BMDMs) (Lipopolysaccharide)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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